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Compound of Interest

Compound Name: Silver bromate

Cat. No.: B1600194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of silver bromate (AgBrO₃). The information presented herein is intended to support research

and development activities where this compound may be utilized, offering a detailed look at its

energetic and solubility characteristics. All quantitative data is summarized in structured tables

for ease of reference, and detailed experimental methodologies are provided for key

thermodynamic parameters.

Core Thermodynamic Properties of Silver Bromate
Silver bromate is a white, crystalline solid that is sparingly soluble in water. Its thermodynamic

properties are crucial for understanding its stability, reactivity, and behavior in various chemical

systems. The following sections detail the key thermodynamic parameters for this compound.

Quantitative Thermodynamic Data
The experimentally determined and calculated thermodynamic values for silver bromate at

standard conditions (298.15 K and 1 bar) are summarized in the tables below.

Table 1: Standard Molar Thermodynamic Properties of Silver Bromate (AgBrO₃)
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Thermodynamic
Property

Symbol Value Units

Molar Mass M 235.77 g/mol

Standard Molar

Enthalpy of Formation
ΔfH⁰ -26.4 kJ/mol

Standard Molar

Entropy
S⁰ 154 J/(mol·K)

Standard Gibbs Free

Energy of Formation

(calculated)

ΔfG⁰ 36.9 kJ/mol

Melting Point Tₘ 582 K (309 °C)

Density ρ 5.206 g/cm³

Table 2: Solubility and Dissolution Properties of Silver Bromate in Water at 298.15 K

Property Symbol Value Units

Solubility Product

Constant
Ksp 5.38 x 10⁻⁵ mol²/L²

Molar Solubility s 7.33 x 10⁻³ mol/L

Standard Enthalpy of

Solution
ΔsolH⁰ 49.29 kJ/mol

Standard Gibbs Free

Energy of Solution
ΔsolG⁰ 24.3 kJ/mol

Standard Entropy of

Solution
ΔsolS⁰ 83.8 J/(mol·K)

Experimental Protocols
Detailed methodologies for determining the key thermodynamic properties of silver bromate
are outlined below. These represent generalized experimental procedures applicable to
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sparingly soluble inorganic salts.

Determination of the Solubility Product Constant (Ksp)
The solubility product constant of silver bromate can be determined through the measurement

of the molar concentration of its constituent ions in a saturated solution.

Methodology:

Preparation of a Saturated Solution: A supersaturated solution of silver bromate is prepared

by adding an excess of solid AgBrO₃ to deionized water in a conical flask. The flask is then

sealed and agitated in a constant temperature bath (298.15 K) for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Sample Filtration: Once equilibrium is established, the solution is allowed to settle. A sample

of the supernatant is carefully withdrawn using a syringe fitted with a fine filter (e.g., 0.22 µm)

to prevent the transfer of any undissolved solid.

Determination of Ion Concentration: The concentration of silver ions (Ag⁺) in the filtrate can

be determined using various analytical techniques, such as:

Atomic Absorption Spectroscopy (AAS): A highly sensitive method for quantifying metal ion

concentrations. A calibration curve is first generated using standard solutions of a soluble

silver salt (e.g., AgNO₃). The absorbance of the filtered sample is then measured, and the

concentration of Ag⁺ is determined from the calibration curve.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): Another highly

sensitive method for elemental analysis that can be used to determine the silver ion

concentration.

Titration: The concentration of bromate ions (BrO₃⁻) can be determined by iodometric

titration. An excess of potassium iodide is added to an acidified sample of the filtrate. The

bromate ions oxidize the iodide ions to iodine, which is then titrated with a standardized

solution of sodium thiosulfate using a starch indicator.

Calculation of Ksp: The molar solubility (s) of silver bromate is equal to the concentration of

Ag⁺ and BrO₃⁻ ions at equilibrium. The Ksp is then calculated using the following equation:
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Ksp = [Ag⁺][BrO₃⁻] = s²

Preparation

Analysis

Calculation

Add excess AgBrO₃ to deionized water

Equilibrate at constant temperature (298.15 K) with agitation

Filter the saturated solution

Determine [Ag⁺] or [BrO₃⁻] in the filtrate

e.g., AAS, ICP-OES, or Titration Calculate molar solubility (s)

Calculate Ksp = s²

Click to download full resolution via product page

Experimental workflow for Ksp determination.

Determination of the Enthalpy of Solution (ΔsolH⁰) by
Solution Calorimetry
The enthalpy of solution is the heat absorbed or released when a substance dissolves in a

solvent. For silver bromate, this is an endothermic process.
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Methodology:

Calorimeter Setup: A constant-pressure calorimeter (e.g., a coffee-cup calorimeter) is

assembled. A known volume of deionized water is added to the calorimeter, and the system

is allowed to reach thermal equilibrium. The initial temperature (T₁) is recorded.

Sample Preparation: A precisely weighed sample of dry silver bromate powder is prepared.

Dissolution: The weighed silver bromate is added to the water in the calorimeter. The

mixture is gently stirred to facilitate dissolution, and the temperature is monitored

continuously.

Temperature Measurement: The temperature of the solution will decrease as the

endothermic dissolution proceeds. The lowest temperature reached (T₂) is recorded.

Calculation of Enthalpy of Solution:

The heat absorbed by the solution (q_sol) is calculated using the equation: q_sol = m_sol

* c_sol * ΔT where m_sol is the total mass of the solution (mass of water + mass of

AgBrO₃), c_sol is the specific heat capacity of the solution (approximated as the specific

heat capacity of water, 4.184 J/(g·K)), and ΔT is the change in temperature (T₂ - T₁).

The heat change for the reaction (q_rxn) is equal in magnitude but opposite in sign to the

heat change of the solution: q_rxn = -q_sol

The molar enthalpy of solution (ΔsolH⁰) is then calculated by dividing the heat of reaction

by the number of moles of silver bromate dissolved.
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Setup

Reaction

Calculation

Add known volume of water to calorimeter

Record initial temperature (T₁)

Add weighed AgBrO₃ to calorimeter

Stir and monitor temperature

Record final temperature (T₂)

Calculate heat absorbed by solution (q_sol)

Determine heat of reaction (q_rxn = -q_sol)

Calculate molar enthalpy of solution (ΔsolH⁰)

Click to download full resolution via product page

Experimental workflow for enthalpy of solution determination.
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Disclaimer
The thermodynamic data and experimental protocols presented in this guide are based on

available scientific literature. It is recommended that researchers verify these values and adapt

the methodologies to their specific laboratory conditions and safety protocols.

To cite this document: BenchChem. [In-Depth Technical Guide to the Thermodynamic
Properties of Silver Bromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600194#thermodynamic-properties-of-silver-
bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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